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Compound of Interest

Compound Name: SP-100030

Cat. No.: B1682160

Audience: Researchers, scientists, and drug development professionals.
Introduction

SP-100030 is a potent, cell-permeable dual inhibitor of the transcription factors Activator
Protein-1 (AP-1) and Nuclear Factor-kappa B (NF-kB), with ICso values of 50 nM for both.[1][2]
[3] It has been shown to suppress the expression of various cytokines, including IL-2, IL-8, and
TNF-q, in T-cell lines.[1][2] These characteristics make SP-100030 a valuable tool in
immunology and inflammation research. This document provides detailed protocols for the
preparation and storage of SP-100030 stock solutions to ensure its stability and efficacy in
experimental settings.

Physicochemical and Solubility Data

Proper handling and storage of SP-100030 are critical for maintaining its biological activity. The
following table summarizes the key physicochemical properties and solubility information for
SP-100030.
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Property Value Source
Molecular Weight 437.65 g/mol [1112]
Formula C14H5CIF9N3O [1][2]
CAS Number 154563-54-9 [1][2]
Appearance Off-white to light yellow solid [1]
Purity >98% (HPLC) 2]
Solubility in DMSO 50 mg/mL (114.25 mM) [1]
43.76 mg/mL (100 mM) [2]

100 mg/mL [3]14]

Solubility in Ethanol 43.76 mg/mL (100 mM) [2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM SP-100030 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SP-100030 in dimethyl

sulfoxide (DMSO).

Materials:

e SP-100030 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)
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Procedure:

o Equilibration: Allow the vial of SP-100030 powder to equilibrate to room temperature for 15-
20 minutes before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of SP-100030 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you will need
4.38 mg of SP-100030 (Molecular Weight: 437.65 g/mol ).

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube
containing the SP-100030 powder. For 4.38 mg of SP-100030, add 1 mL of DMSO.

 Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the
compound. If necessary, use an ultrasonic bath for a few minutes to aid dissolution.[1]
Visually inspect the solution to ensure there are no undissolved particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 uL) in sterile polypropylene microcentrifuge tubes.[1][3]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots at the recommended temperature (see
storage protocol below).

Protocol 2: Storage and Stability of SP-100030 Stock
Solutions

Proper storage is essential to maintain the stability and activity of SP-100030.

Storage Conditions for Solid Compound:

Temperature Duration Source
-20°C 3 years [1]
+4°C 2 years [1]

Storage Conditions for Stock Solutions in Solvent:
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Temperature Duration Source
-80°C 6 months [1]
-70°C Up to 6 months [3]
-20°C 1 month [1]

Key Storage Recommendations:

o Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to
prevent degradation.[1]

o Protect from Light: Store the solid compound and stock solutions protected from light.[4]

e Use Fresh Solvent: It is recommended to use fresh, high-purity DMSO for reconstitution.[3]

Visualizations
Signaling Pathway Inhibition by SP-100030

The following diagram illustrates the inhibitory effect of SP-100030 on the NF-kB and AP-1
signaling pathways.
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Caption: Inhibition of NF-kB and AP-1 pathways by SP-100030.
Experimental Workflow: SP-100030 Stock Solution

Preparation

The diagram below outlines the workflow for preparing a stock solution of SP-100030.
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Caption: Workflow for SP-100030 stock solution preparation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1682160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: SP-100030 Stock
Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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